Cas no 99539-59-0 (1-benzyl-2,4-azepanedione)

1-benzyl-2,4-azepanedione structure
1-benzyl-2,4-azepanedione structure
Product Name:1-benzyl-2,4-azepanedione
CAS No:99539-59-0
MF:C13H15NO2
MW:217.263703584671
CID:1992507
PubChem ID:11127707
Update Time:2025-04-21

1-benzyl-2,4-azepanedione Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-2,4-azepanedione
    • Dihydro-1-(phenylmethyl)-1H-azepine-2,4(3H,5H)-dione
    • DB-363277
    • 99539-59-0
    • 1-benzyl-2,4-dioxohexahydroazepine
    • 1-benzylazepane-2,4-dione
    • SCHEMBL5743299
    • Inchi: 1S/C13H15NO2/c15-12-7-4-8-14(13(16)9-12)10-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2
    • InChI Key: XQFJQLUJUAYFPT-UHFFFAOYSA-N
    • SMILES: O=C1CC(CCCN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 217.110278721Da
  • Monoisotopic Mass: 217.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.164
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